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In Vivo Field Efficacy in Livestock

Recent field studies demonstrate Tetramisole's effectiveness against gastrointestinal nematodes, particularly

in regions where resistance to other anthelmintics is emerging.

Table 1: Field Efficacy of Anthelmintics in Sheep (Nejo, Ethiopia, 2024) This study evaluated the efficacy
of three common anthelmintics using the Faecal Egg Count Reduction Test (FECRT). A reduction of less

than 95% is often indicative of anthelmintic resistance [1].

Anthelmintic Drug Efficacy (FECR%) 95% Lower Confidence Limit Efficacy Status

Tetramisole 96.8% 93.4% Effective
Ivermectin 92% 83.6% Low Efficacy / Resistance
Albendazole 90% 82.1% Low Efficacy / Resistance

The study identified six genera of gastrointestinal nematodes. The table below shows the prevalence of each,

highlighting which parasites were present in the tested animals [1].

Table 2: Prevalence of Gastrointestinal Nematode Genera in the Study
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Nematode Genus Prevalence
Haemonchus 25.4%
Trichostrongylus 24.8%
Mixed Infections 21.8%
Oesophagostomum/Chabertia 10.4%
Trichuris 7.8%
Teladosargia (Ostertagia) 5.7%
Nematodirus 4.1%

A 2025 study in South Africa confirmed the widespread issue of anthelmintic resistance, finding that
Haemonchus contortus exhibited resistance to all major drug classes, including levamisole (the active isomer

of tetramisole) [2].

In Vitro Efficacy and Pharmacological Data

In vitro assays provide precise measurements of a drug's effect on parasite eggs and larvae, helping to

quantify potency and detect resistance.

Table 3: In Vitro Efficacy against Haemonchus contortus (Goats, 2025) This study used in vitro assays to
determine the concentration of drug required to inhibit 50% of egg hatching or larval motility (IC50). A

lower IC50 value indicates higher potency [3].

Anthelmintic Drug Assay Type Target Stage Inhibitory Concentration (IC50)
Tetramisole Hydrochloride Larval Motility Assay Larvae 0.00068 pgl/pL

Ivermectin Larval Motility Assay Larvae 0.257 pg/uL

Albendazole Egg Hatch Assay Eggs 0.0096 ug/uL
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A meta-analysis of levamisole pharmacokinetics across diverse species showed that it is rapidly absorbed

and has a consistent oral bioavailability of 50-80% across most species, with goats being an exception [4].

Experimental Protocols Overview

For your experimental design, here are the core methodologies from the cited studies:

e In Vivo Field Efficacy (FECRT): The World Association for the Advancement of Veterinary
Parasitology (WAAVP) guidelines are the standard.

o Animal Selection: Select animals (e.g., sheep) with a faecal egg count (FEC) = 150 eggs per
gram (EPG) that have not been treated with anthelmintics for a minimum washout period (e.g.,
12 weeks) [1] [2].

o Treatment & Sampling: Randomly allocate animals to treatment or control groups. Treat the
group with the recommended dose of Tetramisole (e.g., 15 mg/kg). Collect faecal samples
directly from the rectum at day O (pre-treatment) and day 10-14 (post-treatment) [1].

o Lab Processing: Perform faecal egg counts (e.g., using McMaster technique) on all samples.
For larval identification, conduct coproculture on pooled samples from each group and identify
L3 larvae morphologically [1] [2].

o Calculation: Calculate the Faecal Egg Count Reduction (FECR%) using the formula:
FECR% = (1 - (mean FEC post-treatment group / mean FEC post-treatment control group)) x
100. Efficacy is confirmed if FECR% is 295% and the 95% lower confidence limit is 290% [1].

¢ In Vitro Larval Motility Assay:

o Larval Collection: Harvest L1 or L3 larvae of the target nematode (e.g., H. contortus) from
faecal cultures [3].

o Drug Exposure: Incubate the larvae in different concentrations of Tetramisole HCI in multi-well
plates. Include a control group with no drug.

o Motility Assessment: After a set incubation period (e.g., 1, 3, 6, 12, 24 hours), observe larvae
under a microscope. Score larvae as "immobile" or "dead" if they show no movement after
mechanical stimulation.

o Data Analysis: Calculate the percentage of larval motility inhibition for each concentration and
determine the IC50 value using statistical software (e.g., probit analysis) [3].

Mechanism of Action and Properties
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Tetramisole hydrochloride is a nicotinic acetylcholine receptor agonist. Its key characteristics include [5]

[6] [7]:

¢ Mode of Action: It acts as a depolarizing neuromuscular blocking agent, causing persistent
activation of acetylcholine receptors in the somatic muscle of nematodes, leading to spastic paralysis.
The paralyzed worms are then expelled from the gastrointestinal tract.

e Spectrum of Activity: It is effective against a broad range of mature and immature gastrointestinal
nematodes and lungworms in sheep, cattle, goats, and swine. It is generally not effective against
tapeworms or flukes [5].

e Basic Properties: It is a white crystalline powder with a melting point of 259-261°C and should be
stored at 2-8°C [6].
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Tetramisole HCI exerts its anthelmintic effect by acting as a cholinergic agonist.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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